5-Amino-2-(methylamino)-1,3-thiazole-4-carboxamide

• IUPAC Name: 5-amino-2-(methylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C5H8N4OS/c1-8-5-9-2(3(6)10)4(7)11-5/h7H2,1H3,(H2,6,10)(H,8,9)
• InChI Key: AUUMSCGUNURINM-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=C(S1)N)C(=O)N
• Molecular Formula: C5H8N4OS
• DSSTOX Substance ID: DTXSID80327585
• Molecular Weight: 172.21 g/mol
• CAS RN: 52868-71-0

Description

Synthesis Analysis

The synthesis of 5-aminothiazole-4-carboxamide, a precursor for thiazole [4,5-d] pyrimidines, has been improved to achieve a high total yield of 79% using aminocyanacetamide as the starting material. This new method is environmentally friendly and suitable for industrial production, highlighting the compound's accessibility for further research and application in various fields (Wang et al., 2014).

Molecular Structure Analysis

The molecular structure of thiazole derivatives is pivotal in determining their reactivity and potential applications. A novel approach to the synthesis of fully substituted 5-amino-4-carboxamidthiazoles employs a one-pot reaction sequence, demonstrating the versatility of thiazole derivatives in creating pharmacologically active compounds (Childers et al., 2013).

Chemical Reactions and Properties

5-Amino-2-(methylamino)-1,3-thiazole-4-carboxamide undergoes various chemical reactions, contributing to its versatility. For instance, the compound serves as a precursor for the synthesis of new thiazolo[4,5-e][1.2,4-triazolo][4,3-c]pyrimidines, demonstrating its utility in creating complex heterocyclic compounds with potential biological activity (Chattopadhyay et al., 2010).

Physical Properties Analysis

The physicochemical properties of 2-amino-5-carboxamide thiazole derivatives synthesized on solid phase indicate their potential for reasonable oral bioavailability, as determined by Lipinski's Rule. This suggests the compound's suitability for further development into orally administered drugs, provided their therapeutic relevance is established (Kim et al., 2019).

Chemical Properties Analysis

The chemical properties of this compound and its derivatives play a crucial role in their biological activity and application. For example, the synthesis and reactions of thioamides of 5-amino-2-aryl-2H-1,2,3-triazole-4-carboxylic acid lead to the creation of new heterocyclic polycyclic ensembles, showcasing the compound's capacity for generating biologically relevant structures (Belskaya et al., 2009).

Scientific Research Applications

Synthesis Methods and Precursors

• 5-Amino-2-(methylamino)-1,3-thiazole-4-carboxamide is utilized as a precursor in the synthesis of thiazole [4,5-d] pyrimidines, employing a new, environmentally friendly synthesis method with a high yield, suitable for industrial production (Wang et al., 2014).

Solid Phase Synthesis

• The compound is involved in the solid phase synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives, highlighting its versatility in chemical synthesis and potential for creating oral bioavailability drug properties (Kim et al., 2019).

Fungicidal Activity

• Derivatives of this compound have shown promising results as fungicides, with inhibition rates against certain fungi reaching up to 91.78% (Wei, 2012).

Molluscicidal Properties

• Research has been conducted on the synthesis of thiazolo[5,4-d]pyrimidines using this compound, indicating its potential use in controlling schistosomiasis by targeting the intermediate host snails (El-bayouki & Basyouni, 1988).

Antitumor Activity

• The compound has been used in the synthesis of derivatives with potent antitumor activity, specifically in preclinical assays against chronic myelogenous leukemia, demonstrating its potential in oncology applications (Lombardo et al., 2004).

Peptide Mimicry in Protein Design

• It serves as a key component in the synthesis of constrained heterocyclic γ-amino acids, aiding in the design of protein mimics such as helices and β-sheets, which are crucial in biomedical research (Mathieu et al., 2015).

Antimicrobial Activity

• Derivatives containing thiazole and oxazole moieties synthesized using this compound have shown moderate antimicrobial activity against various bacteria and fungi, indicating its potential in developing new antimicrobial agents (Stanchev et al., 1999).